Cas no 1183121-32-5 (N-(2-methoxyethyl)-N-methylpiperidine-3-carboxamide)

• Product Name: N-(2-methoxyethyl)-N-methylpiperidine-3-carboxamide
• CAS No: 1183121-32-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4575764
• Update Time: 2025-06-09

N-(2-methoxyethyl)-N-methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N-methylpiperidine-3-carboxamide
• 3-Piperidinecarboxamide, N-(2-methoxyethyl)-N-methyl-

• Inchi： 1S/C10H20N2O2/c1-12(6-7-14-2)10(13)9-4-3-5-11-8-9/h9,11H,3-8H2,1-2H3
• InChI Key： QHZMKVPILJQNRI-UHFFFAOYSA-N
• SMILES： N1CCCC(C(N(CCOC)C)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methoxyethyl)-N-methylpiperidine-3-carboxamide

N-(2-Methoxyethyl)-N-Methylpiperidine-3-Carboxamide: A Comprehensive Overview

N-(2-Methoxyethyl)-N-Methylpiperidine-3-Carboxamide, also known by its CAS number 118312-32-5, is a versatile organic compound with a wide range of applications in various industries. This compound is a derivative of piperidine, a six-membered cyclic amine, and is characterized by its unique chemical structure that combines both amide and ether functionalities. The presence of the methoxy group in the side chain adds to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The synthesis of N-(2-Methoxyethyl)-N-Methylpiperidine-3-Carboxamide typically involves multi-step reactions, including nucleophilic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound has been widely studied for its role in drug discovery, where it serves as a building block for various bioactive molecules.

One of the most notable applications of this compound is in the pharmaceutical industry. Researchers have explored its potential as a precursor for developing new drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases. These findings highlight its importance in drug design and optimization processes.

In addition to its pharmaceutical applications, N-(2-Methoxyethyl)-N-Methylpiperidine-3-Carboxamide has found utility in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polyamides and other high-performance polymers. Recent research has focused on enhancing the mechanical properties of these materials by incorporating this compound into polymer matrices, leading to innovative applications in aerospace and automotive industries.

The chemical stability of this compound under various conditions has also made it valuable in industrial manufacturing processes. Its resistance to hydrolysis and thermal degradation ensures its reliability in large-scale production environments. Furthermore, the compound's compatibility with common solvents facilitates its use in reaction conditions that require precise control over reactivity.

From an environmental perspective, the synthesis and application of N-(2-Methoxyethyl)-N-Methylpiperidine-3-Carboxamide have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production methods, reducing waste generation and energy consumption. These efforts align with global sustainability goals and underscore the compound's role as a responsible choice in modern chemical manufacturing.

In conclusion, N-(2-Methoxyethyl)-N-Methylpiperidine-3-Carboxamide (CAS No. 118312-32-5) is a multifaceted compound with significant contributions across diverse fields. Its chemical properties, combined with recent advancements in synthesis techniques, position it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, its significance in the chemical landscape is expected to grow further.